Cas no 2034457-17-3 (N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-1-benzofuran-2-carboxamide)

• Product Name: N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-1-benzofuran-2-carboxamide
• CAS No: 2034457-17-3
• MF: C₂₀H₁₇ClN₂O₄
• MW: 384.8130
• CID: 5350852
• Update Time: 2023-11-21

N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-1-benzofuran-2-carboxamide
• N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)benzofuran-2-carboxamide
• N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H17ClN2O4/c21-15-5-6-16-14(9-15)11-23(19(24)12-26-16)8-7-22-20(25)18-10-13-3-1-2-4-17(13)27-18/h1-6,9-10H,7-8,11-12H2,(H,22,25)
• InChI Key： FMDBPNWNDFWTAX-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])C([H])([H])N(C(C([H])([H])O2)=O)C([H])([H])C([H])([H])N([H])C(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 560
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines